Cas no 917762-09-5 (Benzene, 1,4-bis[2-phenyl-1,2-bis[4-(2-phenylethenyl)phenyl]ethenyl]-)

• Product Name: Benzene, 1,4-bis[2-phenyl-1,2-bis[4-(2-phenylethenyl)phenyl]ethenyl]-
• CAS No: 917762-09-5
• MF: C₇₈H₅₈
• MW: 995.295140743256
• CID: 784830
• PubChem ID: 71428419
• Update Time: 2025-04-19

Benzene, 1,4-bis[2-phenyl-1,2-bis[4-(2-phenylethenyl)phenyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis[2-phenyl-1,2-bis[4-(2-phenylethenyl)phenyl]ethenyl]-
• DTXSID70847146
• 917762-09-5
• 1,4-Bis{2-phenyl-1,2-bis[4-(2-phenylethenyl)phenyl]ethenyl}benzene

• Inchi： 1S/C78H58/c1-7-19-59(20-8-1)31-35-63-39-47-69(48-40-63)75(67-27-15-5-16-28-67)77(71-51-43-65(44-52-71)37-33-61-23-11-3-12-24-61)73-55-57-74(58-56-73)78(72-53-45-66(46-54-72)38-34-62-25-13-4-14-26-62)76(68-29-17-6-18-30-68)70-49-41-64(42-50-70)36-32-60-21-9-2-10-22-60/h1-58H
• InChI Key： MJHSXLZGIIMPMM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C=CC2C=CC=CC=2)=CC=1)(=C(C1C=CC=CC=1)C1C=CC(C=CC2C=CC=CC=2)=CC=1)C1C=CC(=CC=1)C(C1C=CC(C=CC2C=CC=CC=2)=CC=1)=C(C1C=CC=CC=1)C1C=CC(C=CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 994.453851850g/mol
• Monoisotopic Mass: 994.453851850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 78
• Rotatable Bond Count: 16
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6
• XLogP3: 23.1
• Topological Polar Surface Area: 0Ų